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Compound of Interest

Compound Name: 4-Carboethoxypiperidine-d9
Cat. No.: B15553569
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of ethyl
isonipecotate-d9 (CAS No: 1219803-75-4), a deuterated isotopologue of ethyl isonipecotate,
which is a valuable building block in the synthesis of various pharmaceutical compounds. This
guide summarizes commercially available sources and presents a detailed, adapted
experimental protocol for its synthesis, addressing the needs of researchers in drug discovery
and development.

Commercial Availability

Ethyl isonipecotate-d9, also known as Ethyl 4-piperidinecarboxylate-d9, is available from
several specialized chemical suppliers. The following table summarizes the available
guantitative data from various vendors. Researchers are advised to contact the suppliers
directly for the most current pricing and availability information.
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Experimental Protocols

While a specific published synthesis for ethyl isonipecotate-d9 is not readily available in peer-
reviewed literature, a robust synthesis can be adapted from established procedures for the
catalytic hydrogenation of pyridine derivatives. The following protocol outlines a feasible
method for the preparation of ethyl isonipecotate-d9 from ethyl isonicotinate using deuterium
gas.

Adapted Synthesis of Ethyl Isonipecotate-d9

This procedure is adapted from methodologies for the catalytic hydrogenation of pyridine rings
to piperidine rings.

Reaction Scheme:

Procurement and QC Workflow
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Adapted Synthetic Pathway for Ethyl Isonipecotate-d9

Starting Materials

Deuterium Gas (D2) PtO2 Catalyst

Reaction

Ethyl Isonicotinate [Acetic Acid-d4 (SolventD
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Adapted Synthetic Pathway
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e To cite this document: BenchChem. [Commercial Availability and Synthesis of Ethyl
Isonipecotate-d9: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553569/docs#commercial-availability-and-
synthesis-of-ethyl-isonipecotate-d9-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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